Cas no 2138514-88-0 (1-propyl-1,5-diazacycloundecane)
1-propyl-1,5-diazacycloundecane Chemical and Physical Properties
Names and Identifiers
-
- 1-propyl-1,5-diazacycloundecane
- EN300-1165811
- 2138514-88-0
-
- Inchi: 1S/C12H26N2/c1-2-10-14-11-6-4-3-5-8-13-9-7-12-14/h13H,2-12H2,1H3
- InChI Key: PUKKCLCLLIWCRT-UHFFFAOYSA-N
- SMILES: N1(CCC)CCCNCCCCCC1
Computed Properties
- Exact Mass: 198.209598838g/mol
- Monoisotopic Mass: 198.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 15.3Ų
1-propyl-1,5-diazacycloundecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165811-0.05g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 0.05g |
$1261.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-0.1g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 0.1g |
$1320.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-0.25g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 0.25g |
$1381.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-0.5g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 0.5g |
$1440.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-1.0g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-2.5g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 2.5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-5.0g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-10.0g |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 10g |
$6450.0 | 2023-05-26 | ||
| Enamine | EN300-1165811-50mg |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1165811-100mg |
1-propyl-1,5-diazacycloundecane |
2138514-88-0 | 100mg |
$804.0 | 2023-10-03 |
1-propyl-1,5-diazacycloundecane Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 1-propyl-1,5-diazacycloundecane
Introduction to 1-propyl-1,5-diazacycloundecane (CAS No. 2138514-88-0)
1-propyl-1,5-diazacycloundecane, identified by the Chemical Abstracts Service Number (CAS No.) 2138514-88-0, is a specialized organic compound belonging to the class of diazacycloalkanes. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. The presence of a propyl group at the 1-position and a diazacycloundecane core framework imparts distinct chemical and pharmacological characteristics that make it a subject of interest for further investigation.
The diazacycloundecane scaffold is a nitrogen-containing heterocyclic compound that exhibits a rigid cyclic structure, which can influence its interactions with biological targets. This framework is known for its ability to mimic certain natural products and has been explored in various drug discovery programs. The propyl substituent at the 1-position introduces additional conformational flexibility and may alter the compound's solubility, metabolic stability, and binding affinity towards specific receptors or enzymes.
In recent years, there has been growing interest in nitrogen-containing heterocycles as pharmacophores due to their diverse biological activities. Studies have demonstrated that diazacycloalkanes can serve as effective scaffolds for developing compounds with potential applications in central nervous system (CNS) disorders, anticancer therapies, and antimicrobial agents. The specific arrangement of nitrogen atoms in 1-propyl-1,5-diazacycloundecane contributes to its ability to interact with biological macromolecules in a manner that may lead to therapeutic effects.
One of the most compelling aspects of 1-propyl-1,5-diazacycloundecane is its potential as a lead compound for drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced pharmacological properties. For instance, modifications to the propyl group or the diazacycloundecane core have been investigated to optimize binding interactions with target proteins. These efforts have resulted in several promising candidates that are being evaluated further in preclinical studies.
The chemical synthesis of 1-propyl-1,5-diazacycloundecane presents unique challenges due to the complexity of the diazacycloalkane ring system. However, advances in synthetic methodologies have made it possible to access this compound with high purity and yield. Techniques such as transition metal-catalyzed cyclizations and ring-closing metathesis have been employed to construct the desired framework efficiently. Additionally, stereocontrol strategies have been crucial in ensuring the correct configuration of the propyl substituent and maintaining the integrity of the diazacycloundecane core.
From a medicinal chemistry perspective, 1-propyl-1,5-diazacycloundecane offers several advantages as a starting point for drug design. Its rigid structure can be exploited to achieve high specificity for biological targets, while the propyl group provides opportunities for fine-tuning pharmacokinetic properties. Furthermore, the presence of nitrogen atoms allows for hydrogen bonding interactions, which can enhance binding affinity and stability within biological systems.
Recent studies have highlighted the potential of 1-propyl-1,5-diazacycloundecane in addressing neurological disorders. The compound has shown promise in models of neurodegeneration by interacting with key proteins involved in disease pathogenesis. Its ability to cross the blood-brain barrier has also been noted, making it a viable candidate for treating central nervous system conditions. These findings underscore the importance of exploring novel scaffolds like diazacycloalkanes in developing next-generation therapeutics.
In addition to its applications in CNS disorders, 1-propyl-1,5-diazacycloundecane has been investigated for its antimicrobial properties. Preliminary studies suggest that derivatives of this compound exhibit activity against resistant bacterial strains by interfering with essential cellular processes. This opens up new avenues for developing antibiotics that can combat emerging pathogens without triggering widespread resistance.
The future direction of research on 1-propyl-1,5-diazacycloundecane will likely focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its therapeutic efficacy while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.
Overall,1-propyl-1,5-diazacycloundecane represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. As more data becomes available on its pharmacological properties,this compound is poised to play an important role in drug discovery efforts aimed at treating a wide range of diseases.
2138514-88-0 (1-propyl-1,5-diazacycloundecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)